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Compound of Interest

Compound Name: N-(3,4-dichlorophenyl)octanamide

CAS No.: 730-25-6

Cat. No.: B7764201

Get Quote

An In-depth Examination of the Chemical Structure and Molecular Weight of the

Chlorophenoxy Herbicide, Potentially Referred to as DCPO

For researchers, scientists, and professionals in drug development, a precise understanding of

a molecule's fundamental properties is paramount. This guide provides a detailed technical

overview of the chemical structure and molecular weight of Dichlorprop, a prominent

chlorophenoxy herbicide. While the term "DCPO" is not a standard chemical identifier, it is

plausibly an acronym derived from the chemical name of Dichlorprop, 2-(2,4-

dichlorophenoxy)propanoic acid. This document will proceed with the technical specifications of

Dichlorprop, while acknowledging its close structural relationship to the foundational phenoxy

herbicide, 2,4-D.

Chemical Identity and Nomenclature
Dichlorprop is a selective, systemic herbicide used for the control of broadleaf weeds.[1][2] It

belongs to the family of phenoxy herbicides, which function as synthetic auxins, leading to

uncontrolled growth and eventual death in susceptible plants.[2]
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Identifier Value Source

IUPAC Name

(RS)-2-(2,4-

dichlorophenoxy)propanoic

acid

[2]

Common Name Dichlorprop [1][3]

Synonyms

2,4-DP, 2-(2,4-

Dichlorophenoxy)propionic

acid

[1][3]

CAS Number 120-36-5 [1][3][4]

Chemical Formula C₉H₈Cl₂O₃ [1][3][4][5]

It is crucial to note that Dichlorprop exists as a racemic mixture of two enantiomers, (R)- and

(S)-Dichlorprop. The herbicidal activity is primarily attributed to the (R)-enantiomer, also known

as Dichlorprop-P.[2][5]

Molecular Structure and Key Functional Groups
The molecular framework of Dichlorprop is characterized by a dichlorinated phenyl ring linked

to a propanoic acid moiety through an ether bond.

2D Chemical Structure
Caption: 2D structure of Dichlorprop highlighting the 2,4-dichlorophenyl ring and the propanoic

acid moiety.

Core Functional Groups:
2,4-Dichlorophenyl Group: This aromatic ring with two chlorine substituents at positions 2

and 4 is a key feature of many phenoxy herbicides. The position of the chlorine atoms

influences the molecule's herbicidal activity and environmental persistence.

Ether Linkage (-O-): This functional group connects the aromatic ring to the aliphatic side

chain.
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Propanoic Acid Group (-CH(CH₃)COOH): This carboxylic acid group is essential for the

molecule's biological activity, allowing it to mimic the plant hormone auxin. The chiral center

at the alpha-carbon gives rise to the R- and S-enantiomers.

Molecular Weight
The molecular weight of a compound is a fundamental physical property, crucial for quantitative

analysis, formulation development, and toxicological studies.

Property Value Source

Molecular Weight 235.06 g/mol [3][4][5]

Monoisotopic Mass 233.9850495 Da [3][5]

The molecular weight is calculated based on the chemical formula (C₉H₈Cl₂O₃) and the atomic

weights of its constituent elements.

Experimental Determination of Molecular Weight: A
Protocol
Mass spectrometry is the gold standard for accurately determining the molecular weight of a

compound. Below is a generalized protocol for the analysis of Dichlorprop using Electrospray

Ionization Mass Spectrometry (ESI-MS).

Objective
To experimentally verify the molecular weight of a Dichlorprop standard.

Materials and Reagents
Dichlorprop analytical standard (≥98% purity)[4]

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)
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Mass spectrometer with an ESI source
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Caption: Experimental workflow for determining the molecular weight of Dichlorprop via ESI-

MS.

Step-by-Step Procedure
Standard Preparation: Prepare a 1 mg/mL stock solution of Dichlorprop in methanol. From

this, create a working solution of 1 µg/mL by diluting with a 50:50 mixture of methanol and

deionized water containing 0.1% formic acid.

Instrumentation Setup: Calibrate the mass spectrometer according to the manufacturer's

guidelines. Set the ESI source to operate in negative ion mode, as the carboxylic acid group

of Dichlorprop is readily deprotonated.

Sample Introduction: Introduce the working solution into the mass spectrometer via direct

infusion or through a liquid chromatography system.

Mass Analysis: Acquire mass spectra over a relevant m/z (mass-to-charge ratio) range, for

instance, m/z 100-300.

Data Interpretation: In negative ion mode, Dichlorprop will be detected as the deprotonated

molecule [M-H]⁻. The expected m/z value would be approximately 233.98, corresponding to

the molecular formula C₉H₇Cl₂O₃⁻. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl) will

result in a characteristic isotopic pattern that can further confirm the identity of the

compound.

Relationship with 2,4-D
It is pertinent to briefly mention 2,4-Dichlorophenoxyacetic acid (2,4-D), another widely used

phenoxy herbicide.[6] Dichlorprop is a structural analog of 2,4-D, with the key difference being

the substitution of a propanoic acid side chain in Dichlorprop for the acetic acid side chain in

2,4-D.

Compound Chemical Formula Molecular Weight Side Chain

Dichlorprop C₉H₈Cl₂O₃ 235.06 g/mol Propanoic Acid

2,4-D C₈H₆Cl₂O₃ 221.04 g/mol Acetic Acid
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This structural modification, while seemingly minor, introduces a chiral center in Dichlorprop, a

feature absent in 2,4-D.

Conclusion
Dichlorprop is a well-characterized herbicide with the chemical formula C₉H₈Cl₂O₃ and a

molecular weight of 235.06 g/mol .[3][4][5] Its structure, featuring a 2,4-dichlorophenyl ring

linked to a propanoic acid moiety, is central to its function as a synthetic auxin. A thorough

understanding of these fundamental chemical properties is essential for its effective and safe

use in agricultural and research settings, as well as for the development of new herbicidal

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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